Cas no 649774-22-1 (Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]-)

• Product Name: Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]-
• CAS No: 649774-22-1
• MF: C₁₇H₁₅N₅O₄
• MW: 353.332103013992
• CID: 409610
• PubChem ID: 10066641
• Update Time: 2025-04-19

Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[[4-(1H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]-
• 3-[[2-[4-(2H-tetrazol-5-ylmethyl)phenoxy]acetyl]amino]benzoic acid
• FT-0739932
• 3-(2-{4-[(2H-Tetrazol-5-yl)methyl]phenoxy}acetamido)benzoic acid
• 649774-22-1
• DTXSID50435121
• SCHEMBL2947582

• Inchi： 1S/C17H15N5O4/c23-16(18-13-3-1-2-12(9-13)17(24)25)10-26-14-6-4-11(5-7-14)8-15-19-21-22-20-15/h1-7,9H,8,10H2,(H,18,23)(H,24,25)(H,19,20,21,22)
• InChI Key： DDWPHBYROLOOIB-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=C(C(=O)O)C=1)=O)C1C=CC(=CC=1)CC1N=NNN=1

Computed Properties

• Exact Mass: 353.11255
• Monoisotopic Mass: 353.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.09